Cas no 5438-77-7 (8-cyclohexyl-1,3-dimethyl-7H-purine-2,6-dione)
5438-77-7 structure
Product Name:8-cyclohexyl-1,3-dimethyl-7H-purine-2,6-dione
CAS No:5438-77-7
MF:C13H18N4O2
MW:262.307622432709
CID:859025
Update Time:2026-04-29
8-cyclohexyl-1,3-dimethyl-7H-purine-2,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 8-cyclohexyl-1,3-dimethyl-7H-purine-2,6-dione
- 8-cyclohexyl-1,3-dimethyl-3,7-dihydro-purine-2,6-dione
- 8-cyclohexyl-1,3-dimethyl-3,9-dihydro-1h-purine-2,6-dione
- 8-Cyclohexyl-theophyllin
- 8-Cyclohexyltheophylline
- AC1L5DVR
- AC1Q6LAV
- CHEBI:273575
- CHEMBL321505
- CTK5A0799
- N1,N3-dimethyl-8-cyclohexylxanthine
- NSC14383
- Oprea1_813413
- SureCN515967
-
Computed Properties
- Exact Mass: 262.14314
- Monoisotopic Mass: 262.143
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
Experimental Properties
- Density: 1.285
- Boiling Point: 519.2°C at 760 mmHg
- Flash Point: 267.8°C
- Refractive Index: 1.591
- PSA: 69.3
- LogP: 1.00800
8-cyclohexyl-1,3-dimethyl-7H-purine-2,6-dione Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
5438-77-7 (8-cyclohexyl-1,3-dimethyl-7H-purine-2,6-dione) Related Products
- 35873-49-5(8-Cyclopentyl-1,3-dimethylxanthine)
- 136199-02-5(KW 3902)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk